Cas no 1805592-36-2 (2-Bromo-3-fluoromethoxy-5-nitropyridine)

• Product Name: 2-Bromo-3-fluoromethoxy-5-nitropyridine
• CAS No: 1805592-36-2
• MF: C₆H₄BrFN₂O₃
• MW: 251.009963989258
• CID: 4900643
• Update Time: 2023-08-20

2-Bromo-3-fluoromethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoromethoxy-5-nitropyridine

• Inchi： 1S/C6H4BrFN2O3/c7-6-5(13-3-8)1-4(2-9-6)10(11)12/h1-2H,3H2
• InChI Key： VVNIIEIJFFUXSQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)[N+](=O)[O-])OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9